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Compound of Interest

Compound Name: 4-Ethoxybenzoic acid

Cat. No.: B1664171 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the melting and boiling points of 4-
Ethoxybenzoic acid, complete with experimental protocols for their determination. This

document is intended to serve as a comprehensive resource for researchers, scientists, and

professionals involved in drug development and materials science.

Core Physicochemical Data
4-Ethoxybenzoic acid is a white crystalline solid that is soluble in water.[1] Its key physical

properties are summarized in the table below, providing a ready reference for laboratory

applications.

Property Value Source(s)

Melting Point 197-199 °C [1][2][3][4]

Boiling Point ~291.2 °C (estimated) [5][6]

Molecular Formula C₉H₁₀O₃ [7]

Molecular Weight 166.17 g/mol [7]

CAS Number 619-86-3 [2][7]
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Experimental Protocols for Physical Property
Determination
Accurate determination of melting and boiling points is crucial for the identification and purity

assessment of chemical compounds. The following sections detail standardized methodologies

for these measurements.

Melting Point Determination
The melting point of a solid is the temperature at which it changes state from solid to liquid. For

pure crystalline solids, this transition occurs over a narrow temperature range. The following

capillary method is a common and reliable technique for determining the melting point of 4-
Ethoxybenzoic acid.

Methodology:

Sample Preparation: A small amount of finely powdered, dry 4-Ethoxybenzoic acid is

packed into a capillary tube, sealed at one end, to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in a melting point apparatus, which consists of

a heating block or an oil bath and a thermometer or a digital temperature sensor. The

capillary is positioned adjacent to the thermometer bulb to ensure accurate temperature

reading.

Heating: The apparatus is heated gradually, with the rate of temperature increase slowed to

1-2 °C per minute as the expected melting point is approached.

Observation: The temperature at which the first drop of liquid appears (the onset of melting)

and the temperature at which the last crystal disappears (the completion of melting) are

recorded. This range is reported as the melting point. A narrow melting range is indicative of

a high degree of purity.

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure

of the gas above it. For accurate determination, especially for compounds that can decompose

at high temperatures, distillation or reflux methods are preferred.
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Methodology (Distillation Method):

Apparatus Setup: A distillation apparatus is assembled using a round-bottom flask, a

condenser, a thermometer, and a receiving flask. A small quantity (e.g., 5-10 mL) of molten

4-Ethoxybenzoic acid is placed in the distillation flask along with a few boiling chips to

ensure smooth boiling.

Heating: The flask is heated gently. As the liquid boils, the vapor rises and comes into

contact with the thermometer bulb.

Temperature Reading: The thermometer should be positioned so that the top of the bulb is

level with the side arm of the distillation head. The temperature will rise and then stabilize.

The constant temperature observed during the distillation of the bulk of the liquid is recorded

as the boiling point.

Pressure Correction: The atmospheric pressure should be recorded as the boiling point is

pressure-dependent. If the atmospheric pressure deviates significantly from standard

pressure (760 mmHg), a correction may be necessary.

Applications and Biological Significance
4-Ethoxybenzoic acid serves as a versatile intermediate in various fields. It is a key

component in the synthesis of liquid crystals and has been investigated for its potential in

pharmaceutical applications, including the development of anti-inflammatory and analgesic

agents.[5]

A notable area of research is its activity as an anti-biofilm agent. Studies have shown that 4-
ethoxybenzoic acid can inhibit the formation of biofilms by the bacterium Staphylococcus

aureus and enhance the efficacy of antibiotics like vancomycin against established biofilms.[4]

The proposed mechanism involves the alteration of cell membrane hydrophobicity, which in

turn hinders the initial attachment of bacteria to surfaces, a critical step in biofilm formation.[4]

Below is a diagram illustrating the proposed workflow of 4-Ethoxybenzoic acid's anti-biofilm

activity.
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Caption: Workflow of 4-Ethoxybenzoic Acid's Anti-Biofilm Mechanism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 4-Ethoxybenzoic acid | 619-86-3 [chemicalbook.com]

2. 4-Ethoxybenzoic acid | C9H10O3 | CID 12093 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. benchchem.com [benchchem.com]

4. 4-Ethoxybenzoic acid inhibits Staphylococcus aureus biofilm formation and potentiates
biofilm sensitivity to vancomycin - PubMed [pubmed.ncbi.nlm.nih.gov]

5. chemimpex.com [chemimpex.com]

6. CN103553909A - Method for synthesizing o-ethoxybenzoic acid from salicylic acid and
acetone - Google Patents [patents.google.com]

7. scbt.com [scbt.com]

To cite this document: BenchChem. [A Technical Guide to the Physicochemical Properties of
4-Ethoxybenzoic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1664171#melting-and-boiling-point-of-4-
ethoxybenzoic-acid]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1664171?utm_src=pdf-body-img
https://www.benchchem.com/product/b1664171?utm_src=pdf-body
https://www.benchchem.com/product/b1664171?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9679793.htm
https://pubchem.ncbi.nlm.nih.gov/compound/4-Ethoxybenzoic-acid
https://www.benchchem.com/pdf/The_Role_of_4_Methoxybenzoic_Acid_in_the_Advancement_of_Liquid_Crystal_Research.pdf
https://pubmed.ncbi.nlm.nih.gov/32663508/
https://pubmed.ncbi.nlm.nih.gov/32663508/
https://www.chemimpex.com/products/26839
https://patents.google.com/patent/CN103553909A/en
https://patents.google.com/patent/CN103553909A/en
https://www.scbt.com/p/4-ethoxybenzoic-acid-619-86-3
https://www.benchchem.com/product/b1664171#melting-and-boiling-point-of-4-ethoxybenzoic-acid
https://www.benchchem.com/product/b1664171#melting-and-boiling-point-of-4-ethoxybenzoic-acid
https://www.benchchem.com/product/b1664171#melting-and-boiling-point-of-4-ethoxybenzoic-acid
https://www.benchchem.com/product/b1664171#melting-and-boiling-point-of-4-ethoxybenzoic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664171?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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